Cas no 819792-77-3 (2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: 2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 819792-77-3
• MF: C₁₉H₈F₁₂O
• MW: 480.247067451477
• CID: 702439
• PubChem ID: 71420727
• Update Time: 2025-04-19

2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]-
• 1,3-bis[3,5-bis(trifluoromethyl)phenyl]prop-2-en-1-one
• DTXSID20839910
• 819792-77-3

• Inchi： 1S/C19H8F12O/c20-16(21,22)11-3-9(4-12(7-11)17(23,24)25)1-2-15(32)10-5-13(18(26,27)28)8-14(6-10)19(29,30)31/h1-8H
• InChI Key： IXFDIRODFSZSOY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(C=CC2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 480.0383528g/mol
• Monoisotopic Mass: 480.0383528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1Ų